Cas no 67460-09-7 (Benzyl 2-bromobenzoate)

• Product Name: Benzyl 2-bromobenzoate
• CAS No: 67460-09-7
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 2797580
• PubChem ID: 603174
• Update Time: 2025-04-21

Benzyl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID80345269
• MFCD06460675
• 2-Bromobenzoic acid, benzyl ester
• F78403
• SCHEMBL2112637
• Benzoic acid, 2-bromo-, phenylmethyl ester
• 67460-09-7
• Benzyl 2-bromobenzoate #
• DTXCID80296343
• benzyl-2-bromobenzoate
• Benzyl 2-bromobenzoate

• Inchi： 1S/C14H11BrO2/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： DUPARWHGHLJSTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.99424Da
• Monoisotopic Mass: 289.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų